Cas no 1196154-15-0 (c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride)

C-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride is a chemically synthesized pyrimidine derivative featuring a trifluoroethoxy substituent. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The trifluoroethoxy group enhances lipophilicity and metabolic stability, while the pyrimidine core offers a scaffold for further functionalization. The hydrochloride salt form improves solubility and handling properties. Its structural features make it suitable for applications in medicinal chemistry, particularly in the development of kinase inhibitors or bioactive small molecules. The compound is typically handled under controlled conditions due to its reactive amine functionality.
c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride structure
1196154-15-0 structure
Product Name:c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride
CAS No:1196154-15-0
MF:C7H9ClF3N3O
MW:243.614070653915
MDL:MFCD11101312
CID:1084631
PubChem ID:72211690
Update Time:2025-05-19

c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4-(2,2,2-Trifluoroethoxy)pyrimidin-2-yl)methanamine hydrochloride
    • [4-(2,2,2-trifluoroethoxy)pyrimidin-2-yl]methanamine,hydrochloride
    • C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine hydrochloride
    • [4-(2,2,2-trifluoroethoxy)pyrimidin-2-yl]methanamine hydrochloride
    • DB-264610
    • (4-(2,2,2-TRIFLUOROETHOXY)PYRIMIDIN-2-YL)METHANAMINEHYDROCHLORIDE
    • AB63350
    • 1-[4-(2,2,2-TRIFLUOROETHOXY)PYRIMIDIN-2-YL]METHANAMINE HYDROCHLORIDE
    • MFCD11101312
    • [4-(2,2,2-trifluoroethoxy)pyrimidin-2-yl]methanamine;hydrochloride
    • C7H9ClF3N3O
    • CS-0341915
    • 1196154-15-0
    • c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride
    • MDL: MFCD11101312
    • Inchi: 1S/C7H8F3N3O.ClH/c8-7(9,10)4-14-6-1-2-12-5(3-11)13-6;/h1-2H,3-4,11H2;1H
    • InChI Key: IXETXPFOBZISFD-UHFFFAOYSA-N
    • SMILES: Cl.FC(COC1C=CN=C(CN)N=1)(F)F

Computed Properties

  • Exact Mass: 243.0386241g/mol
  • Monoisotopic Mass: 243.0386241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 62 °C
  • Boiling Point: 335.7±22.0 °C at 760 mmHg
  • Flash Point: 156.8±22.3 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride Security Information

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c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride
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AB538121-100 mg
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AB538121-250 mg
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AB538121-500 mg
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€925.40 2022-07-28
abcr
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c-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine hydrochloride; .
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Additional information on c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride

CAS No. 1196154-15-0: C-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride

CAS No. 1196154-15-0 refers to the compound known as C-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride, a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a pyrimidine ring with a trifluoroethoxy group and a methylamine moiety. The hydrochloride salt form further enhances its stability and solubility properties, making it suitable for a wide range of applications in the fields of pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of CAS No. 1196154-15-0 involves a series of intricate chemical reactions, including nucleophilic substitutions and acid-base neutralizations. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have also explored alternative synthetic pathways to minimize environmental impact and improve cost-effectiveness.

In terms of pharmacological applications, CAS No. 1196154-15-0 has shown promising results in preclinical studies as a potential drug candidate for treating various diseases. Its ability to target specific biological pathways makes it an attractive option for drug developers. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression.

The structural uniqueness of CAS No. 1196154-15-0 also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor development. Additionally, the compound's electronic properties make it a candidate for organic electronics applications.

From an environmental perspective, the safety and biodegradability of CAS No. 1196154-15-0 have been thoroughly assessed. Regulatory bodies have deemed it safe for use under controlled conditions, provided proper handling and disposal protocols are followed.

In conclusion, CAS No. 1196154-15-0, or CAS No. 1196154_

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